Cas no 1806035-16-4 (Methyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806035-16-4
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4838096
• Update Time: 2025-05-20

Methyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H7F5INO3/c1-19-6(18)3-4-2-5(20-10(13,14)15)17-8(7(4)16)9(11)12/h2,9H,3H2,1H3
• InChI Key： YTRQVSFYHROCPW-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetate

Methyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetate

Methyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetate is a highly specialized organic compound with the CAS number 1806035-16-4. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry due to their unique electronic properties and potential applications in drug design, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a methyl ester, a difluoromethyl group, an iodo group, and a trifluoromethoxy group. These substituents impart distinct chemical and physical properties to the molecule, making it a valuable compound for research and development.

The synthesis of Methyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodology have enabled more efficient routes for constructing such complex molecules. For instance, the use of microwave-assisted synthesis and catalytic systems has significantly streamlined the process, reducing reaction times and improving product quality. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for specialized compounds like this one.

The structural features of this compound make it particularly interesting for applications in medicinal chemistry. The presence of electron-withdrawing groups such as the trifluoromethoxy group can enhance the stability and bioavailability of potential drug candidates. Additionally, the iodo group serves as a versatile functional handle that can be readily modified through various coupling reactions, enabling further diversification of the molecule's properties. Recent studies have explored the use of such iodinated pyridine derivatives in targeting specific biological pathways, demonstrating their potential as leads for novel therapeutic agents.

In terms of spectroscopic characterization, Methyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetate exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated aromatic system. The presence of fluorinated groups also influences its NMR spectra, providing valuable information about its molecular environment. Advanced analytical techniques such as X-ray crystallography have been employed to determine its precise three-dimensional structure, which is crucial for understanding its interactions with biological targets.

The application of this compound extends beyond medicinal chemistry into materials science. Its unique electronic properties make it a candidate for use in organic electronics, where fluorinated aromatic compounds are often employed as semiconducting materials. Recent research has focused on incorporating such compounds into organic field-effect transistors (OFETs), where their electron-deficient nature can enhance device performance. Furthermore, the methyl ester group provides solubility advantages, facilitating processing into thin films for electronic applications.

From an environmental perspective, understanding the fate and behavior of Methyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetate in various ecosystems is essential for assessing its potential impact on human health and the environment. Studies have shown that fluorinated compounds can persist in certain environmental compartments due to their high stability. However, ongoing research aims to develop biodegradation pathways or alternative synthesis routes that minimize environmental footprint while maintaining the compound's desirable properties.

In conclusion, Methyl 2-(difluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-4-acetate represents a prime example of how modern synthetic chemistry can produce complex molecules with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery, materials science, and environmental studies. As scientific advancements continue to unfold, this compound will undoubtedly play a pivotal role in driving innovation and addressing pressing challenges in these fields.